Cas no 69778-83-2 (4-methoxy-2,5-dihydro-1H-pyrrol-2-one)

4-methoxy-2,5-dihydro-1H-pyrrol-2-one structure
69778-83-2 structure
Product Name:4-methoxy-2,5-dihydro-1H-pyrrol-2-one
CAS No:69778-83-2
MF:C5H7NO2
MW:113.114581346512
MDL:MFCD00071564
CID:90482
PubChem ID:24862005
Update Time:2025-09-19

4-methoxy-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxy-1H-pyrrol-2(5H)-one
    • 1,5-Dihydro-4-methoxy-2H-pyrrol-2-on
    • 3-methoxy-1,2-dihydropyrrol-5-one
    • 4-Methoxy-1,5-dihydro-2H-pyrrol-2-one
    • 4-Methoxy-3-pyrrolin-2-one
    • 2H-Pyrrol-2-one, 1,5-dihydro-4-methoxy-
    • 4-methoxy-1,5-dihydropyrrol-2-one
    • TXKQBYYDTLOLHA-UHFFFAOYSA-N
    • 4-METHOXY-2,5-DIHYDRO-1H-PYRROL-2-ONE
    • 4-Methoxy-3-pyrroline-2-one
    • 4-Methoxy-1,5-dihydropyrro-2-one
    • GEO
    • F9995-0019
    • Z1203730872
    • 4-Methoxy-3-pyrrolin-2-one, 99%
    • BB 0262295
    • AB02829
    • SCHEMBL145648
    • 1H-2-Pyrrolone, 4-methoxy-2,5-dihydro
    • MFCD00071564
    • SY031224
    • AKOS000813752
    • EN300-88402
    • A836644
    • AMY31183
    • FG-0404
    • 4-Methoxy-1,5-dihydro-2H-pyrrol-2-one #
    • CS-W005299
    • InChI=1/C5H7NO2/c1-8-4-2-5(7)6-3-4/h2H,3H2,1H3,(H,6,7
    • 2H-Pyrrol-2-one,1,5-dihydro-4-Methoxy-
    • 69778-83-2
    • FT-0618898
    • W-200486
    • GEO-01727
    • DTXSID10341673
    • CHEMBL2147272
    • 1-Cyclohexylpiperazine; 4-Cyclohexylpiperazine; N-Cyclohexylpiperazine
    • BBL103458
    • STL557268
    • DB-055345
    • 4-methoxy-2,5-dihydro-1H-pyrrol-2-one
    • MDL： MFCD00071564
    • Inchi： 1S/C5H7NO2/c1-8-4-2-5(7)6-3-4/h2H,3H2,1H3,(H,6,7)
    • InChI Key： TXKQBYYDTLOLHA-UHFFFAOYSA-N
    • SMILES： O(C)C1=CC(NC1)=O
    • BRN： 1524505

Computed Properties

  • Exact Mass: 113.04800
  • Monoisotopic Mass: 113.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.7

Experimental Properties

  • Color/Form: White or lens powder
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 129-132 °C (lit.)
  • Boiling Point: 349.6±42.0 °C at 760 mmHg
  • Flash Point: 165.2±27.9 °C
  • Refractive Index: 1.495
  • PSA: 38.33000
  • LogP: -0.02470
  • Solubility: Insoluble in water

4-methoxy-2,5-dihydro-1H-pyrrol-2-one Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,Room Temperature
  • Risk Phrases：R36/37/38
  • Safety Term：S22;S24/25

4-methoxy-2,5-dihydro-1H-pyrrol-2-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-methoxy-2,5-dihydro-1H-pyrrol-2-one Pricemore >>

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